5-(Bromomethyl)-2-methoxybenzoic acid

• IUPAC Name: 5-(bromomethyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C9H9BrO3/c1-13-8-3-2-6(5-10)4-7(8)9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key: HNRLXYNEJIXLGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CBr)C(=O)O
• Molecular Formula: C9H9BrO3
• Molecular Weight: 245.07 g/mol

Description

5-(Bromomethyl)-2-methoxybenzoic acid is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 233.1 g/mol.

Scientific Research Applications

Synthesis of Pharmacologically Active Compounds

5-(Bromomethyl)-2-methoxybenzoic acid serves as a precursor in the synthesis of pharmacologically active compounds. Chapman et al. (1973) described its use in preparing dialkylaminomethyl-methoxybenzo[b]thiophens, which have potential pharmacological applications (Chapman et al., 1973). Similarly, the synthesis of intermediates for anti-cancer drugs involves bromomethyl derivatives as key intermediates, as detailed by Cao Sheng-li (2004) (Cao Sheng-li, 2004).

Production of Intermediates for Pharmaceutical Applications

Wang Yu (2008) reported on the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid from 4-amino-2-hydroxybenzoic acid, highlighting its role as an intermediate in producing amisulpride, an antipsychotic drug (Wang Yu, 2008).

Chemical Characterization and Structural Studies

The compound has been utilized in chemical studies to understand molecular structures and reactions. For instance, Utkina et al. (1998) isolated 3,5-Dibromo-2-methoxybenzoic acid from sea sponge and compared it with a synthetic sample for structural analysis (Utkina et al., 1998).

Natural Product Isolation and Analysis

Derivatives of bromomethyl-methoxybenzoic acid have been identified in natural products, such as red algae. Zhao et al. (2004) isolated various bromophenol derivatives from Rhodomela confervoides, including compounds structurally related to bromomethyl-methoxybenzoic acid (Zhao et al., 2004).

Synthesis of Complexes for Luminescence and Thermal Properties

Guangxi Zong et al. (2015) used 2-bromine-5-methoxybenzoate in synthesizing lanthanide complexes, investigating their luminescent and bacteriostatic properties (Guangxi Zong et al., 2015).

Contributions to Organic Chemistry ResearchThe compound has contributed significantly to research in organic chemistry. Kumar (

• developed a new strategy involving a palladium-catalyzed cross-coupling reaction using 2-bromo-5-methoxybenzaldehyde, a related compound, for the synthesis of hydroxybenzo[c]phenanthrene and benzo[g]chrysene, important for understanding carcinogenic metabolites (Kumar, 1997).

Future Directions

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